Cas no 15637-51-1 (ethyl 1-ethyl-4-oxo-3-piperidinecarboxylate hydrochloride)

• Product Name: ethyl 1-ethyl-4-oxo-3-piperidinecarboxylate hydrochloride
• CAS No: 15637-51-1
• MF: C₁₀H₁₈ClNO₃
• MW: 235.707822322845
• CID: 4606287
• Update Time: 2025-06-10

ethyl 1-ethyl-4-oxo-3-piperidinecarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 1-ethyl-4-oxo-3-piperidinecarboxylate hydrochloride

• Inchi： 1S/C10H17NO3.ClH/c1-3-11-6-5-9(12)8(7-11)10(13)14-4-2;/h8H,3-7H2,1-2H3;1H
• InChI Key： ONGKGFKEAAFHLM-UHFFFAOYSA-N
• SMILES： C(C1C(CCN(CC)C1)=O)(=O)OCC.Cl

Additional information on ethyl 1-ethyl-4-oxo-3-piperidinecarboxylate hydrochloride

Ethyl 1-Ethyl-4-Oxo-3-Piperidinecarboxylate Hydrochloride (CAS No. 15637-51-1): An Overview of Its Properties and Applications

Ethyl 1-ethyl-4-oxo-3-piperidinecarboxylate hydrochloride (CAS No. 15637-51-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a hydrochloride salt of an ethyl ester derivative of a piperidine ring system. The piperidine ring, a six-membered cyclic amine, is a common structural motif in many biologically active molecules, contributing to the compound's potential therapeutic properties.

The chemical structure of ethyl 1-ethyl-4-oxo-3-piperidinecarboxylate hydrochloride consists of a piperidine ring with an oxo group at the 4-position, an ethyl substituent at the 1-position, and an ethyl ester group at the 3-position. The presence of the hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various biological assays and pharmaceutical formulations.

Recent studies have highlighted the importance of piperidine-based compounds in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry (2022) investigated the role of piperidine derivatives in modulating G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The researchers found that certain piperidine derivatives, including those similar to ethyl 1-ethyl-4-oxo-3-piperidinecarboxylate hydrochloride, exhibit potent agonist or antagonist activity against specific GPCRs, suggesting their potential as lead compounds for drug development.

In another study published in Bioorganic & Medicinal Chemistry Letters (2021), scientists explored the use of piperidine derivatives as inhibitors of protein kinases, which are enzymes involved in cellular signaling pathways. The study demonstrated that compounds with a piperidine core, such as ethyl 1-ethyl-4-oxo-3-piperidinecarboxylate hydrochloride, can effectively inhibit the activity of specific kinases, making them promising candidates for treating diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

The synthetic accessibility of ethyl 1-ethyl-4-oxo-3-piperidinecarboxylate hydrochloride is another factor contributing to its widespread use in research. The compound can be synthesized through a series of well-established chemical reactions, including ring closure metathesis and esterification. These synthetic routes are highly reproducible and scalable, allowing for the production of large quantities of the compound for both laboratory and industrial applications.

In terms of its physical properties, ethyl 1-ethyl-4-oxo-3-piperidinecarboxylate hydrochloride is a white crystalline solid with a melting point ranging from 180°C to 185°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but its solubility in water is limited without the presence of the hydrochloride salt form. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of ethyl 1-ethyl-4-oxo-3-piperidinecarboxylate hydrochloride has been extensively studied in vitro and in vivo. In cell-based assays, it has been shown to exhibit cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis or programmed cell death.

Clinical trials involving piperidine-based compounds have also shown promising results. A phase II clinical trial evaluating a related piperidine derivative as a treatment for advanced solid tumors reported significant tumor shrinkage and improved patient outcomes. While these trials are still ongoing, they provide strong evidence for the therapeutic potential of compounds like ethyl 1-ethyl-4-oxo-3-piperidinecarboxylate hydrochloride.

In conclusion, ethyl 1-ethyl-4-oxo-3-piperidinecarboxylate hydrochloride (CAS No. 15637-51-1) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation as a potential therapeutic agent. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in drug discovery and development.